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Compound of Interest

Compound Name: 5-Acetylthiophene-2-carbaldehyde

CAS No.: 4565-29-1

Cat. No.: B1273286

Get Quote

This document provides an in-depth technical guide on 5-Acetylthiophene-2-carbaldehyde
(CAS No. 4565-29-1), a versatile bifunctional building block crucial for researchers, medicinal

chemists, and professionals in drug development and materials science. Its unique

architecture, featuring both an aldehyde and a ketone, offers a platform for selective and

sequential chemical transformations, making it a valuable intermediate in the synthesis of

complex heterocyclic systems.

Core Characteristics and Physicochemical
Properties
5-Acetylthiophene-2-carbaldehyde is a stable, crystalline solid at room temperature. The

presence of two distinct carbonyl functionalities on the electron-rich thiophene ring dictates its

chemical behavior and provides two reactive handles for synthetic elaboration. Its core

properties are summarized below.
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Property Value Source(s)

CAS Number 4565-29-1 [1]

Molecular Formula C₇H₆O₂S [1]

Molecular Weight 154.19 g/mol [1]

IUPAC Name
5-acetylthiophene-2-

carbaldehyde
[1]

Synonyms

5-Acetyl-2-

thiophenecarbaldehyde, 2-

acetyl-5-formylthiophene

[1]

Appearance Solid (form may vary) N/A

Melting Point 104-105 °C N/A

Boiling Point
307.4 °C (at 760 mmHg,

predicted)
N/A

Density 1.262 g/cm³ (predicted) N/A

Synthesis Pathway: Friedel-Crafts Acylation
The most logical and industrially scalable approach to synthesizing 5-Acetylthiophene-2-
carbaldehyde is through the electrophilic substitution of 2-thiophenecarbaldehyde. The

Friedel-Crafts acylation is the premier choice for this transformation.

Mechanistic Rationale
The thiophene ring is an electron-rich aromatic system, highly susceptible to electrophilic

attack. Substitution preferentially occurs at the C2 and C5 positions due to superior resonance

stabilization of the sigma-complex intermediate. With the C2 position occupied by the

deactivating, meta-directing carbaldehyde group, acylation is strongly directed to the C5

position. Acetic anhydride serves as the acylating agent, and a Lewis acid or strong protic acid

catalyst is required to generate the reactive acylium ion electrophile. While traditional Lewis

acids like AlCl₃ are effective, solid acid catalysts such as zeolites are gaining prominence due

to their reusability and reduced environmental impact.[2][3]
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Reagent Activation

Electrophilic Aromatic Substitution

Acetic Anhydride

Acylium Ion
[CH₃CO]⁺ (Electrophile)

 Activation

Acid Catalyst
(e.g., H₃PO₄, Zeolite)

Sigma Complex
(Resonance Stabilized)

2-Thiophenecarbaldehyde
(Substrate)

 Electrophilic Attack

5-Acetylthiophene-2-carbaldehyde

 Deprotonation
(Aromatization)
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Nucleophile Formation

Condensation & Dehydration

5-Acetylthiophene-
2-carbaldehyde

Enolate Intermediate

Base
(e.g., NaOH)

Aldol Adduct

 Nucleophilic Attack

Aromatic Aldehyde
(Ar-CHO)

Thiophene Chalcone
(α,β-Unsaturated Ketone)

 Dehydration (-H₂O)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.tsijournals.com/abstract/mild-liquidphase-friedelcrafts-acylation-of-thiophene-to-2acetylthiophene-over-solidacid-catalysts-6934.html
https://www.benchchem.com/product/b1273286/docs#5-acetylthiophene-2-carbaldehyde-a-technical-guide-for-advanced-synthesis
https://www.benchchem.com/product/b1273286/docs#5-acetylthiophene-2-carbaldehyde-a-technical-guide-for-advanced-synthesis
https://www.benchchem.com/product/b1273286/docs#5-acetylthiophene-2-carbaldehyde-a-technical-guide-for-advanced-synthesis
https://www.benchchem.com/product/b1273286/docs#5-acetylthiophene-2-carbaldehyde-a-technical-guide-for-advanced-synthesis
https://www.benchchem.com/product/b1273286?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273286?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

